O-Cresyl glycidyl ether
Cat. No. B1330400
M. Wt: 164.2 g/mol
InChI Key: KFUSXMDYOPXKKT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:14]1[CH2:15][CH2:16][NH:17][CH2:18][CH2:19]1.[Cl:9][CH2:10][CH:11]1[CH2:12][O:13]1.[c:1]1([CH3:8])[cH:2][cH:3][cH:4][cH:5][c:6]1[OH:7]>>[c:1]1([CH3:8])[cH:2][cH:3][cH:4][cH:5][c:6]1[O:7][CH2:10][CH:11]1[CH2:12][O:13]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCNCC1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
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ClCC1CO1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
Cc1ccccc1O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cc1ccccc1OCC1CO1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
